4-(Ethoxymethyl)-8-oxa-2-azaspiro[4.5]decane

• IUPAC Name: 4-(ethoxymethyl)-8-oxa-2-azaspiro[4.5]decane
• InChI: InChI=1S/C11H21NO2/c1-2-13-8-10-7-12-9-11(10)3-5-14-6-4-11/h10,12H,2-9H2,1H3
• InChI Key: NKNYKRWLGAGWMR-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CNCC12CCOCC2
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol

Description

“4-(Ethoxymethyl)-8-oxa-2-azaspiro[4.5]decane” is a chemical compound with the molecular formula C12H23NO. It is a derivative of spiro[4.5]decane, a class of compounds known for their diverse structural types.

Synthesis Analysis

The synthesis of related compounds, such as spiro[4.5]decane derivatives, often involves complex chemical reactions. For instance, the synthesis of spirotetramat, a compound with a similar structure, involves catalytic hydrogenation, oxidation, and the Bucherer–Bergs reaction. Another study discusses the Rh(I)-catalyzed dimerization of ene-vinylidenecyclopropanes to construct spiro[4.5]decane skeletons.

Chemical Reactions Analysis

The Rh(I)-catalyzed dimerization of ene-vinylidenecyclopropanes has been used to construct spiro[4.5]decane skeletons. This process involves a counterion-assisted Rh(I)–Rh(III)–Rh(V)–Rh(III)–Rh(I) catalytic cycle.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Approaches : A novel synthesis method for 8-oxa-2-azaspiro[4.5]decane derivatives has been developed, utilizing commercially available reagents. This compound serves as a precursor for the production of biologically active compounds, highlighting its significance in medicinal chemistry (Ogurtsov & Rakitin, 2020). Furthermore, comprehensive synthetic approaches for spiroaminals, including 1-oxa-7-azaspiro[5.5]undecane and related structures, have been summarized, indicating their importance due to their biological activities and challenging synthesis (Sinibaldi & Canet, 2008).

• Crystal Structure Analysis : The crystal structure of a related compound, 4-(dichloroacetyl)-1-oxa-4-azaspiro[4.5]decane, was analyzed, providing insights into its chiral nature and conformational preferences. This study adds to the understanding of the structural aspects of spirocyclic compounds, which is crucial for designing drugs and materials (Wen, 2002).

Applications in Drug Design and Material Science

• Nonlinear Optical Material : 8-(4'-Acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA) has been identified as a promising organic material for nonlinear optical devices. This research underscores the potential of spirocyclic compounds in developing advanced materials for technological applications (Kagawa et al., 1994).

• Pharmacological Evaluation : Spirocyclic compounds, including those related to 4-(Ethoxymethyl)-8-oxa-2-azaspiro[4.5]decane, have been evaluated for their pharmacological properties, such as dopamine agonist activity. Although specific to a variant of the spirocyclic framework, this research highlights the broader potential of these compounds in therapeutic applications (Brubaker & Colley, 1986).

Safety and Hazards

The safety data sheet for decane, a related compound, indicates that it is a flammable liquid and vapor and may be fatal if swallowed and enters airways.

Mechanism of Action

Target of Action

The primary targets of 4-(Ethoxymethyl)-8-oxa-2-azaspiro[4It’s worth noting that spiro[45]decane derivatives have been studied for their potential therapeutic applications .

Mode of Action

The exact mode of action of 4-(Ethoxymethyl)-8-oxa-2-azaspiro[4Spiro[45]decane derivatives have been suggested to interact with their targets in a way that could be beneficial for the treatment of certain conditions .

Biochemical Pathways

The specific biochemical pathways affected by 4-(Ethoxymethyl)-8-oxa-2-azaspiro[4The broader class of spiro[45]decane compounds has been associated with diverse carbocyclic structural types .

Result of Action

The molecular and cellular effects of 4-(Ethoxymethyl)-8-oxa-2-azaspiro[4Spiro[45]decane derivatives have been suggested to have potential therapeutic effects .